Cas no 80971-59-1 (alpha-D-fructofuranose 2-butyl ether)

• Product Name: alpha-D-fructofuranose 2-butyl ether
• CAS No: 80971-59-1
• MF: C₁₀H₂₀O₆
• MW: 236.262204170227
• CID: 1998413
• PubChem ID: 13386214
• Update Time: 2025-06-17

alpha-D-fructofuranose 2-butyl ether Chemical and Physical Properties

Names and Identifiers

• alpha-D-fructofuranose 2-butyl ether
• butyl alpha-D-fructofuranoside
• n-butyl alpha-D-fructofuranoside
• n-butyl-alpha-D-fructofuranoside
• SCHEMBL11033700
• (2S,3S,4S,5R)-2-butoxy-2,5-bis(hydroxymethyl)oxolane-3,4-diol
• 80971-59-1
• n-Butyl
• CS-0898529
• (2S,3S,4S,5R)-2-Butoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol
• A-D-fructofuranoside
• HY-N12344

• Inchi： 1S/C10H20O6/c1-2-3-4-15-10(6-12)9(14)8(13)7(5-11)16-10/h7-9,11-14H,2-6H2,1H3/t7-,8-,9+,10+/m1/s1
• InChI Key： XRGRZXPJJVQDJO-IMSYWVGJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@]1(CO)OCCCC)O)O

Computed Properties

• Exact Mass: 236.12598835g/mol
• Monoisotopic Mass: 236.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds C-glycosyl compounds